4-Maleimidohippuric acid
Overview
Description
4-Maleimidohippuric acid is a derivative of maleimide and hippuric acid . It is an important building block in organic synthesis . The name is a contraction of maleic acid and imide, the -C(O)NHC(O)- functional group .
Synthesis Analysis
A modern synthesis of hippuric acid involves the acylation of glycine with benzoyl chloride . The synthesis of maleimide derivatives involves the treatment of maleic anhydride with amines followed by dehydration . The development of a maleimide amino acid for use as a tool for peptide conjugation and structural modifications has been reported .Molecular Structure Analysis
The this compound molecule contains a total of 31 bond(s). There are 21 non-H bond(s), 11 multiple bond(s), 4 rotatable bond(s), 5 double bond(s), 6 aromatic bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 carboxylic acid(s) (aliphatic), 1 secondary amide(s) (aromatic), 1 imide(s) (-thio), and 1 hydroxyl group(s) .Chemical Reactions Analysis
Maleimides are susceptible to additions across the double bond either by Michael additions or via Diels-Alder reactions . The ability to incorporate the maleimide amino acid in an RGDS peptide sequence was demonstrated .Physical And Chemical Properties Analysis
The characteristics that distinguish one substance from another are called properties. A physical property is a characteristic of matter that is not associated with a change in its chemical composition. Familiar examples of physical properties include density, color, hardness, melting and boiling points, and electrical conductivity .Scientific Research Applications
1. Renal Function and Toxicity Studies
4-Maleimidohippuric acid (4-MHA) has been used as a model compound to study renal function and toxicity. In research conducted by Koechel, Krejci, and Bretz (1995), 4-MHA was synthesized to validate structural features necessary for xenobiotic induction of proximal tubular necrosis. Administered directly into the renal artery of dogs, 4-MHA caused specific ultrastructural damage in proximal tubule cells and notable renal function changes like proteinuria and glucosuria. This study provided insights into the structural requirements for inducing proximal tubular necrosis in kidneys (Koechel, Krejci, & Bretz, 1995).
2. Biochemical Applications
This compound and related compounds have been utilized in biochemical research for various purposes. For instance, Figueiredo et al. (2008) developed a chromatography-free preparation of 4-maleimidobutyric acid, emphasizing its importance as a linker for conjugating biomolecules (Figueiredo, Oczipka, Fröhlich, & Christmann, 2008). Additionally, Keller and Rudinger (1975) studied the preparation and properties of maleimido acids and maleoyl derivatives of peptides, highlighting their potential use in producing a wide range of biochemical conjugates (Keller & Rudinger, 1975).
3. Material Science and Polymer Research
In material science, this compound derivatives have been investigated for their potential in creating heat and fire-resistant materials. Kumar, Fohlen, and Parker (1983) described the synthesis of maleimido substituted aromatic cyclotriphosphazene polymers, which exhibited heat and fire-resistant properties suitable for applications such as fabric impregnants (Kumar, Fohlen, & Parker, 1983).
4. Analytical Chemistry Applications
In analytical chemistry, Mohadesi et al. (2016) demonstrated that 4-aminohippuric acid-functionalized carbon nanotubes could be used for the voltammetric determination of copper(II) ions, showcasing its potential in environmental and bioanalytical applications (Mohadesi, Parvaresh, Es’haghi, & Karimi, 2016).
5. Medical and Therapeutic Research
This compound has also found applications in medical research. For instance, Xie et al. (2009) reported the modification of a peptide HIV fusion inhibitor with 3-maleimidopropionic acid, which showed potent inhibitory activity against HIV-1 and an extended in vivo half-life (Xie et al., 2009).
Mechanism of Action
Safety and Hazards
Hippuric acid is a carboxylic acid and organic compound. It is found in urine and is formed from the combination of benzoic acid and glycine . High concentrations of hippuric acid may also indicate a toluene intoxication . The safety data sheet for hippuric acid indicates that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .
Future Directions
Properties
IUPAC Name |
2-[[4-(2,5-dioxopyrrol-1-yl)benzoyl]amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O5/c16-10-5-6-11(17)15(10)9-3-1-8(2-4-9)13(20)14-7-12(18)19/h1-6H,7H2,(H,14,20)(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXSFQMUDGMDKNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCC(=O)O)N2C(=O)C=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70232437 | |
Record name | 4-Maleimidohippuric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70232437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
83560-87-6 | |
Record name | 4-Maleimidohippuric acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083560876 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Maleimidohippuric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70232437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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